Cas no 179324-69-7 (Bortezomib)

Bortezomib (PS-341) is a reversible and selective proteasome inhibitor, which effectively inhibits the 20S proteasome by targeting threonine residues (KI = 0.6 nm) Bortezomib disrupts the cell cycle \ induces apoptosis and inhibits nuclear factor NF- κ B. Bortezomib is the first proteasome inhibitor with anticancer activity
Bortezomib structure
Bortezomib structure
Product Name:Bortezomib
CAS No:179324-69-7
Molecular Formula:C19H25BN4O4
Molecular Weight:384.2372
MDL:MFCD27978443
CID:66122
PubChem ID:387447

Bortezomib Properties

Names and Identifiers

    • Bortezomib
    • MG-341
    • PS-341
    • [(1r)-3-methyl-1-[[(2s)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]-boronic acid
    • dpba
    • VELCADE
    • VELCADE(BORTEZOMIB)
    • Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-
    • Bortezomib for research
    • Bortezomib (PS-341)
    • ((R)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
    • bortezomib(Velcade®, Bortecad®, PS-341,MG-341)
    • Bortizomib
    • &nbsp
    • Bortezmib
    • Bortezomib Base
    • MG-341 PS-341
    • PS341
    • Radiciol
    • MLM341
    • BortezoMib R
    • BortezoMib-D8
    • MG-341 PS-341
    • Ps 341
    • N-[(1R)-1-(DIHYDROXYBORYL)-3-METHYLBUTYL]-N-(PYRAZIN-2-YLCARBONYL)-L-PHENYLALANINAMIDE
    • Bortezomib (Velcade)
    • [(1R)-3-methyl-1-[[(2S)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
    • [(1R)-3-Methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid
    • Peptide boronate
    • 69G8BD63PP
    • Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl
    • LDP-341
    • DPBA
    • PS 341 (pharmaceutical)
    • Radiciol , NSC 681239 , MG 341 , DPBA , Brotezamide , LDP 341
    • CHEBI:52717
    • S1013
    • (1R)-3-Methyl-1-({(2S)-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propanoyl}amino)butylboronic acid, AldrichCPR
    • HB4036
    • NCGC00242506-07
    • Bortezomib accord
    • NSC-756655
    • EN300-657180
    • Bortezomib [USAN:INN:BAN]
    • MLS004774142
    • L01XX32
    • HY-10227
    • D03150
    • BORTEZOMIB (MART.)
    • NSC-681239
    • Velcade (Millenium)
    • AB01273951-01
    • NSC756655
    • BORTEZOMIB [JAN]
    • SR-01000939863-2
    • Boronic acid, [(1(R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]-
    • SW208077-3
    • [(1R)-3-Methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]-butyl]boronic acid
    • N-((1R)-1-(DIHYDROXYBORYL)-3-methylbutyl)-N-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
    • (R)-3-methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butylboronic acid
    • NCI60_029010
    • Bortezomib (Velcade,MG-341,PS-341)?
    • ((R)-3-methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
    • CS-1039
    • BORTEZOMIB [INN]
    • [(1R)-3-methyl-1-({(2S)-3-phenyl-2-[(pyrazin-2-ylcarbonyl)amino]propanoyl}amino)butyl]boronic acid
    • NSC681239
    • NSC 681239
    • radiciol
    • 3mg0
    • BORTEZOMIB [VANDF]
    • [(1R)-3-methyl-1-[(2S)-3-phenyl-2-[(pyrazin-2-yl)formamido]propanamido]butyl]boronic acid
    • CAS-179324-69-7
    • DTXCID1020980
    • 179324-69-7
    • BORTEZOMIB [ORANGE BOOK]
    • CHEMBL325041
    • Bortexomib
    • MLN-341
    • BORTEZOMIB [MI]
    • DTXSID3040980
    • BORTEZOMIB [MART.]
    • EX-A8373
    • N-((1S)-1-benzyl-2-(((1R)-1-(dihydroxyboranyl)-3-methylbutyl)amino)2-oxoethylpyrazinecarboxamide
    • Bortezomib for Injection
    • BORTEZOMIB HYDRATE [JAN]
    • NCGC00242506-02
    • bortezomibum
    • Bortezomib [USAN]
    • SMR003500787
    • MG 341
    • AB01273951-02
    • Bortezomib- Bio-X
    • Bortezomib hydrate
    • N-((1R)-1-(dihydroxyboranyl)-3-methylbutyl)-N(alpha)-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
    • UNII-69G8BD63PP
    • N-((1S)-1-Benzyl-2-(((1R)-1-(dihydroxyboranyl)-3-methylbutyl)amino)-2-oxoethyl)pyrazinecarboxamide
    • Q419319
    • LDP 341
    • (R)-3-METHYL-1-((S)-3-PHENYL-2-(PYRAZINE-2-CARBOXAMIDO)PROPANAMIDO)BUTAN-2-YLBORONIC ACID
    • Tox21_112630
    • C19H25BN4O4
    • Tox21_112672_1
    • BRD-K88510285-001-17-8
    • B5741
    • ((1R)-3-Methyl-1-(((2S)-3-phenyl-2-((pyrazinylcarbonyl)amino)propanoyl)amino)butyl)boronic acid
    • Velcade
    • Bortezomib,Velcade
    • BORTEZOMIB [EMA EPAR]
    • [(1R)-3-Methyl-1-[[(2S)-3-phenyl-2-[(pyrazinylcarbonyl)amino]propanoyl]amino]butyl]boronic acid
    • AS-15721
    • BORTEZOMIB [WHO-DD]
    • Z2213886907
    • PROSCRIPT BORONIC ACID
    • GTPL6391
    • NCGC00181022-01
    • Boronic acid, (3-methyl-1-((1-oxo-3-phenyl-2-((pyrazinylcarbonyl)amino)propyl)amino)butyl)-, (S-(R*,S*))-
    • BRD-K88510285-001-02-0
    • AB01273951_03
    • NS00006197
    • Pyz-Phe-boroLeu
    • BORTEZOMIB [HSDB]
    • BRD-K88510285-001-11-1
    • HSDB 7666
    • LPD 341
    • Tox21_112672
    • PS-341 [Bortezomib]
    • NCGC00242506-06
    • NCGC00242506-01
    • (R)-3-methyl-1-((S)-3-phenyl-2-(pyrazine-6-carboxamido)propanamido)butylboronic acid
    • 1610526-91-4
    • Boronic acid, ((1R)-3-methyl-1-(((2S)-1-oxo-3-phenyl-2-((pyrazinylcarbonyl)amino)propyl)amino)butyl)-
    • BDBM50069989
    • DB00188
    • Bortezomib (JAN/USAN/INN)
    • CCG-268449
    • SR-01000939863
    • MFCD09056737
    • N-[(1R)-1-(dihydroxyboranyl)-3-methylbutyl]-Nalpha-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
    • SCHEMBL192129
    • N-[(1R)-1-(dihydroxyboranyl)-3-methylbutyl]-N(alpha)-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
    • AKOS015909706
    • Velcade (TN)
    • BB164258
    • NCGC00168751-01
    • BRD-K88510285-001-18-6
    • LPD-341
    • MDL: MFCD27978443
    • InChIKey: GXJABQQUPOEUTA-RDJZCZTQSA-N
    • Inchi: 1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17-/m0/s1
    • SMILES: CC(C[C@H](NC([C@@H](NC(C1=CN=CC=N1)=O)CC1=CC=CC=C1)=O)B(O)O)C

Computed Properties

  • Exact Mass: 384.196886g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 384.196886g/mol
  • Monoisotopic Mass: 384.196886g/mol
  • Topological Polar Surface Area: 124Ų
  • Heavy Atom Count: 28
  • Complexity: 500
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 1.56230
  • PSA: 124.44000
  • Refractive Index: 1.56
  • Boiling Point: 684.30° C
  • Melting Point: 139-143°C
  • Flash Point: No data available
  • Solubility: Soluble in chloroform, dimethyl sulfoxide, ethanol and methanol.
  • Color/Form: Powder
  • Stability/Shelf Life: Hygroscopic and Moisture Sensitive
  • Density: 1.214

Bortezomib Security Information

Bortezomib Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Bortezomib Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0027E4-1mg
Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-
179324-69-7 ≥95%
1mg
$28.00 2025-02-19
A2B Chem LLC
AB02092-1mg
Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-
179324-69-7 98%
1mg
$5.00 2024-04-20
abcr
AB352216-250 mg
Bortezomib, 98%; .
179324-69-7 98%
250mg
€440.40 2023-06-20
Advanced ChemBlocks
G-7278-5MG
Bortezomib
179324-69-7 98%
5MG
$50 2023-04-13
Ambeed
A385479-1mg
((R)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
179324-69-7 98%
1mg
$7.0 2025-02-22
Apollo Scientific
BISN0125-5mg
Bortezomib
179324-69-7
5mg
£75.00 2025-02-22
Axon Medchem
1810-5 mg
Bortezomib
179324-69-7 99%
5mg
€80.00 2023-07-10
ChemScence
CS-1039-100mg
Bortezomib
179324-69-7 99.97%
100mg
$180.0 2022-04-27
Enamine
EN300-657180-0.05g
[(1R)-3-methyl-1-[(2S)-3-phenyl-2-[(pyrazin-2-yl)formamido]propanamido]butyl]boronic acid
179324-69-7 95%
0.05g
$403.0 2023-07-08
FUJIFILM
021-18901-10mg
Bortezomib
179324-69-7
10mg
JPY 9800 2023-09-15

Bortezomib Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:179324-69-7)Bortezomib
Order Number:A18332
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:06
Price($):201.0

Bortezomib Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:179324-69-7)Bortezomib
sfd19491
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
(CAS:179324-69-7)Bortezomib
RY209
Purity:99% HPLC
Quantity:1g
Price($):